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Compound of Interest

Compound Name: 1-Phenylpent-3-en-1-one

Cat. No.: B15440625 Get Quote

A Technical Guide to the Physical
Characteristics of 1-Phenylpent-3-en-1-one
This technical guide provides an in-depth overview of the key physical characteristics of 1-
Phenylpent-3-en-1-one, with a focus on its melting and boiling points. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Compound Identification
Systematic Name: 1-Phenylpent-3-en-1-one

CAS Number: 3152-68-9[1][2][3][4]

Molecular Formula: C₁₁H₁₂O[1][2][4][5]

Molecular Weight: 160.21 g/mol [1][2][4][5]

Physical Properties
The physical state of a compound is a fundamental characteristic that dictates its handling,

storage, and application in various experimental settings. The melting and boiling points are

critical indicators of purity and are essential for designing reaction conditions and purification

protocols.
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Property Value Source

Melting Point 38.5°C [1]

Boiling Point 246.12°C (rough estimate) [1]

Experimental Protocols
While the specific experimental records for the determination of the physical properties of 1-
Phenylpent-3-en-1-one are not publicly detailed, the following are standard methodologies

employed for such characterizations in a laboratory setting.

Melting Point Determination:

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus: A common method involves using a melting point apparatus, such as a Thiele

tube or a modern digital instrument.

Procedure:

A small, dry sample of the crystalline compound is packed into a thin-walled capillary tube.

The capillary tube is placed in the heating block or oil bath of the apparatus alongside a

calibrated thermometer.

The sample is heated at a slow, controlled rate (typically 1-2°C per minute) as it

approaches the expected melting point.

The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample has liquefied. A narrow melting

range is indicative of a high degree of purity.

Boiling Point Determination:

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.
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Apparatus: Standard distillation glassware is typically used, including a round-bottom flask, a

condenser, a thermometer, and a heating mantle.

Procedure:

The liquid sample is placed in the distillation flask with a few boiling chips to ensure

smooth boiling.

The thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation head, ensuring it accurately measures the temperature of the vapor that is in

equilibrium with the boiling liquid.

The liquid is heated, and as it boils, the vapor rises, condenses in the condenser, and the

distillate is collected.

The boiling point is the constant temperature observed on the thermometer during the

distillation of the pure liquid. It is important to note that boiling points are pressure-

dependent and are typically reported at standard atmospheric pressure (760 mmHg).

Workflow Visualization
The following diagram illustrates a generalized workflow for the characterization and verification

of a chemical compound's physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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